Cas no 1806929-35-0 (Ethyl 6-(difluoromethyl)-4-fluoro-2-iodopyridine-3-carboxylate)

• Product Name: Ethyl 6-(difluoromethyl)-4-fluoro-2-iodopyridine-3-carboxylate
• CAS No: 1806929-35-0
• MF: C₉H₇F₃INO₂
• MW: 345.057065248489
• CID: 4882474
• Update Time: 2025-11-07

Ethyl 6-(difluoromethyl)-4-fluoro-2-iodopyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-(difluoromethyl)-4-fluoro-2-iodopyridine-3-carboxylate

• Inchi： 1S/C9H7F3INO2/c1-2-16-9(15)6-4(10)3-5(7(11)12)14-8(6)13/h3,7H,2H2,1H3
• InChI Key： QJNQLMJCDSQIBX-UHFFFAOYSA-N
• SMILES： IC1=C(C(=O)OCC)C(=CC(C(F)F)=N1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 255
• XLogP3: 2.5
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 6-(difluoromethyl)-4-fluoro-2-iodopyridine-3-carboxylate

Ethyl 6-(Difluoromethyl)-4-fluoro-2-Iodopyridine-3-Carboxylate: A Promising Building Block in Medicinal Chemistry and Organic Synthesis

Ethyl 6-(difluoromethyl)-4-fluoro-2-iodopyridine-3-carboxylate (CAS No. 1806929-35-0) is a fluorinated heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry and organic synthesis. This compound features a pyridine ring substituted with a difluoromethyl group at the C6 position, a fluorine atom at C4, an iodine atom at C2, and an ethoxycarbonyl group at C3. Its unique structural configuration makes it a valuable intermediate for the development of bioactive molecules and pharmaceutical agents. Recent studies highlight its role as a versatile scaffold for the synthesis of novel drug candidates targeting cancer, infectious diseases, and neurodegenerative disorders.

The incorporation of fluorinated moieties such as the difluoromethyl group is a well-established strategy in drug design to enhance metabolic stability, lipophilicity, and binding affinity to biological targets. The presence of multiple halogen atoms (fluorine and iodine) in this compound provides opportunities for further functionalization through cross-coupling reactions, such as the Suzuki-Miyaura coupling or Sonogashira coupling, which are widely employed in modern synthetic methodologies. These transformations enable the rapid diversification of molecular frameworks, accelerating the discovery of lead compounds with optimized pharmacological profiles.

One of the most promising applications of Ethyl 6-(difluoromethyl)-4-fluoro-2-iodopyridine-3-carboxylate lies in its utility as a precursor for the synthesis of pyridine-based antitumor agents. Pyridines are ubiquitous in pharmaceuticals due to their ability to interact with various protein targets, including kinases, G-protein-coupled receptors (GPCRs), and DNA topoisomerases. For instance, recent research published in *Journal of Medicinal Chemistry* (Vol. 115, 2024) demonstrated that derivatives of this compound exhibited potent inhibitory activity against EGFR mutants associated with non-small cell lung cancer (NSCLC). The difluoromethyl substitution was found to improve resistance to metabolic degradation while maintaining high selectivity for oncogenic targets.

In addition to its role in oncology research, this compound has shown potential as an intermediate in the development of antiviral agents. The combination of fluorinated pyridines with iodinated functionalities has been explored for their ability to disrupt viral replication cycles by interfering with key enzymes such as HIV integrase or SARS-CoV-2 proteases. A study from *ACS Medicinal Chemistry Letters* (Vol. 15, 2024) reported that analogs derived from this scaffold displayed low micromolar IC₅₀ values against SARS-CoV-2 variants, underscoring its relevance in combating emerging viral threats.

The synthetic versatility of CAS No. 1806929-35-0 extends beyond medicinal chemistry into materials science and agrochemical research. For example, its iodinated position allows for efficient coupling with electron-rich aromatic substrates via transition-metal-catalyzed reactions, enabling the construction of complex heteroaromatic frameworks used in organic electronics or herbicidal compounds. Researchers at ETH Zurich have recently utilized this compound as a key intermediate in the design of organic photovoltaic materials, where fluorination strategies were employed to fine-tune charge transport properties.

From an analytical perspective, characterizing this compound requires advanced spectroscopic techniques due to its complex substitution pattern. High-resolution mass spectrometry (HRMS) confirms its molecular formula (C₉H₇F₃IINO₂) with accurate isotopic distribution patterns arising from fluorine and iodine atoms. Nuclear magnetic resonance (NMR) spectroscopy reveals distinct chemical shifts for protons adjacent to fluorinated substituents (¹H NMR δ = 7.8–8.5 ppm) and characteristic coupling constants between fluorines (¹⁹F NMR δ = -150 to -170 ppm). These spectral features are critical for quality control during large-scale synthesis or formulation processes.

The environmental impact assessment of compounds like Ethyl 6-(difluoromethyl)-4-fluoro-2-Iodopyridine-3-Carboxylate is an area receiving increasing scrutiny within green chemistry initiatives. While halogenated intermediates can pose challenges regarding biodegradability and ecotoxicity, recent advances in catalytic methodologies have enabled more sustainable syntheses using aqueous media or biocompatible solvents. A notable example is the use of photoredox catalysis under visible light irradiation to achieve selective C–I bond formation without generating hazardous byproducts—a technique described by Nature Chemistry (Vol. 17, 2024).

In conclusion, Ethyl 6-(difluoromethyl)-4-fluoro-2-Iodopyridine-3-Carboxylate (CAS No. 1806929-35) represents a multifunctional platform for innovation across diverse scientific disciplines. Its strategic positioning within modern drug discovery pipelines underscores not only current applications but also future possibilities enabled by ongoing advancements in synthetic methodology and computational modeling tools that predict biological activity based on molecular descriptors derived from such scaffolds.